molecular formula C12H14N2O3 B1610943 (2-Oxo-pyrrolidin-3-yl)-carbamic acid benzyl ester CAS No. 42259-95-0

(2-Oxo-pyrrolidin-3-yl)-carbamic acid benzyl ester

Cat. No.: B1610943
CAS No.: 42259-95-0
M. Wt: 234.25 g/mol
InChI Key: DAMJCWMGELCIMI-UHFFFAOYSA-N
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Description

(2-Oxo-pyrrolidin-3-yl)-carbamic acid benzyl ester is a useful research compound. Its molecular formula is C12H14N2O3 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

42259-95-0

Molecular Formula

C12H14N2O3

Molecular Weight

234.25 g/mol

IUPAC Name

benzyl N-(2-oxopyrrolidin-3-yl)carbamate

InChI

InChI=1S/C12H14N2O3/c15-11-10(6-7-13-11)14-12(16)17-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,13,15)(H,14,16)

InChI Key

DAMJCWMGELCIMI-UHFFFAOYSA-N

SMILES

C1CNC(=O)C1NC(=O)OCC2=CC=CC=C2

Canonical SMILES

C1CNC(=O)C1NC(=O)OCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-aminopyrrolidin-2-one (2.70 g, 27 mmol) in water (36 mL) at ambient temperature was added triethylamine (4.12 mL, 29.7 mmol, 1.1 equivalent) followed by the dropwise addition over 15 minutes of a solution of N-(benzyloxycarbonyloxy)succinimide (7.4 g, 29.7 mmol, 1.1 equivalent) in MeCN (20 mL). The mixture was stirred at room temperature for 22 hours. The mixture was evaporated and the residue was partitioned between 0.5 M aqueous NaOH (500 mL) and DCM (600 mL). The aqueous fraction was further extracted with DCM (2×250 mL) and the combined organic extracts were back-washed with water (300 mL), dried (MgSO4) and evaporated to a cream solid which was filtered, dried and evaporated then triturated with ether (50 mL) for 0.5 hours, before being dried at room temperature for 2 hours to give benzyl N-(2-oxopyrrolidin-3-yl)carbamate (D39) 4.4 g (70%);
Quantity
2.7 g
Type
reactant
Reaction Step One
Quantity
4.12 mL
Type
reactant
Reaction Step One
Name
Quantity
36 mL
Type
solvent
Reaction Step One
Quantity
7.4 g
Type
reactant
Reaction Step Two
Name
Quantity
20 mL
Type
solvent
Reaction Step Two

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